Cas no 1256805-03-4 (methyl 6-chloro-4-hydroxypyridine-2-carboxylate)

• Product Name: methyl 6-chloro-4-hydroxypyridine-2-carboxylate
• CAS No: 1256805-03-4
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD18257203
• CID: 4582578
• Update Time: 2025-05-22

methyl 6-chloro-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-4-hydroxypyridine-2-carboxylate

• MDL： MFCD18257203
• Inchi： 1S/C7H6ClNO3/c1-12-7(11)5-2-4(10)3-6(8)9-5/h2-3H,1H3,(H,9,10)
• InChI Key： IMNCNGFMGNNUJY-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(Cl)=CC(O)=C1

Additional information on methyl 6-chloro-4-hydroxypyridine-2-carboxylate

Comprehensive Overview of Methyl 6-Chloro-4-hydroxypyridine-2-carboxylate (CAS No. 1256805-03-4)

Methyl 6-chloro-4-hydroxypyridine-2-carboxylate (CAS No. 1256805-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone, is widely utilized as a key intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a chloro substituent at the 6-position and a hydroxy group at the 4-position, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for methyl 6-chloro-4-hydroxypyridine-2-carboxylate has surged due to its role in developing novel therapeutics. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and antimicrobial agents. The compound's ability to act as a precursor for heterocyclic compounds aligns with the growing trend of targeting specific biological pathways in drug development. This has led to an increase in searches for "pyridine derivatives in medicine" and "CAS 1256805-03-4 applications," reflecting its relevance in modern research.

From a synthetic chemistry perspective, methyl 6-chloro-4-hydroxypyridine-2-carboxylate offers several advantages. Its carboxylate ester functionality allows for straightforward derivatization, enabling chemists to explore diverse structural modifications. This flexibility is crucial for optimizing drug candidates, as highlighted by frequent queries such as "how to modify pyridine carboxylates" and "synthetic routes for CAS 1256805-03-4." The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

Environmental and sustainability considerations have also shaped the discourse around 1256805-03-4. With the pharmaceutical industry emphasizing green chemistry principles, researchers are investigating eco-friendly methods to produce this intermediate. Topics like "biocatalytic synthesis of pyridine derivatives" and "solvent-free reactions for CAS 1256805-03-4" are gaining traction, demonstrating the compound's alignment with sustainable innovation. These trends underscore the need for efficient and environmentally benign synthetic protocols.

Analytical characterization of methyl 6-chloro-4-hydroxypyridine-2-carboxylate is another area of interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are routinely employed to ensure the compound's quality and consistency. Searches for "analytical methods for CAS 1256805-03-4" reflect the importance of rigorous quality control in both research and industrial settings. Proper characterization is essential for maintaining reproducibility in downstream applications.

The compound's role in material science should not be overlooked. Its pyridine core contributes to the development of functional materials, including coordination polymers and catalysts. This interdisciplinary relevance has sparked queries like "pyridine carboxylates in material design" and "CAS 1256805-03-4 for advanced materials." Such applications highlight the compound's potential beyond traditional pharmaceutical uses, offering opportunities for innovation in multiple scientific domains.

In summary, methyl 6-chloro-4-hydroxypyridine-2-carboxylate (CAS No. 1256805-03-4) represents a critical intermediate with broad applicability across chemistry and life sciences. Its structural features, synthetic versatility, and alignment with contemporary research trends make it a valuable asset for scientists. As interest in tailored heterocycles and sustainable synthesis continues to grow, this compound is poised to remain at the forefront of scientific exploration and industrial innovation.